1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

• Molecular Formula: C15H10N4O4
• Molecular Weight: 310.26 g/mol
• SMILES: C1=CC=C(C=C1)C2=NC(=NN2C3=CC=C(C=C3)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C15H10N4O4/c20-15(21)13-16-14(10-4-2-1-3-5-10)18(17-13)11-6-8-12(9-7-11)19(22)23/h1-9H,(H,20,21)
• InChIKey: MJGGJVZOPPKPOZ-UHFFFAOYSA-N

1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid: Identity and Class Context

1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid (CAS 132088-25-6) is a 1,5-disubstituted-1H-1,2,4-triazole-3-carboxylic acid derivative bearing a 4-nitrophenyl group at N1 and a phenyl group at C5 [1]. With a molecular formula of C₁₅H₁₀N₄O₄ and a molecular weight of 310.26 g/mol, it belongs to the broader class of 1,2,4-triazole-3-carboxylic acids known for their utility as synthetic intermediates in pharmaceutical, agrochemical, and materials science research [2]. The compound is commercially available at purities of ≥95% from multiple reputable suppliers, positioning it as an accessible building block for medicinal chemistry and ligand design programs .

Synthetic building block for triazole-based library synthesis

Dual functionalization: carboxylic acid and reducible nitro group

Research-grade purity supports medicinal chemistry and ligand design

Reported use in materials science and agrochemical research

• [1] PubChem Compound Summary CID 33736516: 1-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid. National Center for Biotechnology Information, 2025. View Source
• [2] RU2446163C2 – Method of producing 5-substituted 1-H-1,2,4-triazole-3-carboxylic acids and derivatives thereof. Russian Patent, 2010. View Source

Generic Substitution Risks for 1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

Within the 1,2,4-triazole-3-carboxylic acid series, even single-atom or positional changes on the N1-aryl substituent produce pronounced shifts in physicochemical properties that directly impact synthetic tractability, biological target engagement, and material performance [1]. The 4-nitro group on the N1-phenyl ring of this compound is not a passive spectator; it is an electron-withdrawing element that modulates carboxylic acid acidity, hydrogen-bond acceptor capacity, and lipophilicity relative to the des-nitro, 3-chloro, or N1-unsubstituted analogs [2]. These differences render simple in-class substitution risky without re-validation of reaction yields, downstream coupling efficiency, or binding assay outcomes, as the quantitative evidence below demonstrates [3].

Electron-withdrawing group

4-NO₂ modulates acidity and hydrogen-bond capacity; des-nitro or unsubstituted analogs may shift reactivity.

Lipophilicity shift

XLogP3 differs from parent and diphenyl analog; may alter permeability prediction in screening models.

Synthetic orthogonality

Nitro-to-amine reduction enables dual elaboration; diphenyl analog lacks this handle, limiting diversification.

• [1] PubChem Compound Summary CID 33736516: 1-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid. Computed Properties section, XLogP3-AA and Hydrogen Bond Acceptor Count. View Source
• [2] PubChem Compound Summary CID 589308: 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid. Computed Properties section. View Source
• [3] PubChem Compound Summary CID 735580: 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylic acid. Computed Properties section. View Source

Differentiation Evidence for 1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

Enhanced Hydrogen-Bond Acceptor Count vs. Diphenyl Analog

The target compound possesses 6 hydrogen-bond acceptor (HBA) sites compared to only 4 for the 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylic acid analog, a difference driven by the two additional oxygen atoms of the 4-nitro substituent [1][2]. This 50% increase in HBA count is directly relevant for drug-likeness filters where HBA ≤10 is a Lipinski Rule-of-Five criterion; it also modulates aqueous solubility, crystal packing, and target binding through enhanced polar interactions.

H-Bond Acceptor Count

Head-to-head

6 vs 4

+2 (50% increase)

May alter solubility and target binding profiles

Computed (Cactvs 3.4.8.24); supports selection for polar interactions

Evidence Dimension	Hydrogen-Bond Acceptor Count (computed, Cactvs 3.4.8.24)
Target Compound Data	6
Comparator Or Baseline	1,5-Diphenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 24058-92-2): 4
Quantified Difference	+2 HBA (50% relative increase)
Conditions	PubChem computed properties; Cactvs 3.4.8.24 algorithm [1][2]

Why This Matters

Higher HBA count directly alters solubility, permeability, and target-binding profiles, making the target compound a distinct choice when polar interactions are desired in medicinal chemistry or supramolecular design.

• [1] PubChem CID 33736516: 1-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid, Computed Properties, Hydrogen Bond Acceptor Count = 6. View Source
• [2] PubChem CID 735580: 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylic acid, Computed Properties, Hydrogen Bond Acceptor Count = 4. View Source

Lipophilicity (XLogP3) vs. N1-Unsubstituted Parent

The XLogP3-AA value of the target compound is 3.0, which is substantially higher than the 1.5 measured for the N1-unsubstituted parent compound 5-phenyl-1H-1,2,4-triazole-3-carboxylic acid [1][2]. This two-unit increase in logP reflects the lipophilic contribution of the 4-nitrophenyl substituent at N1 and places the compound in a more favorable range for passive membrane permeability, an important consideration when the carboxylic acid is used as a prodrug handle or when generating amide derivatives for cellular assays.

Lipophilicity (XLogP3)

Head-to-head

3.0 vs 1.5

ΔXLogP3 = +1.5

Supports selection for permeability-focused studies

Computed XLogP3 values; experimental logP may differ

Evidence Dimension	XLogP3-AA (computed lipophilicity)
Target Compound Data	3.0
Comparator Or Baseline	5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 7200-46-6): 1.5
Quantified Difference	ΔXLogP3 = +1.5 (twofold increase on log scale)
Conditions	PubChem XLogP3 3.0 algorithm; computed values [1][2]

Why This Matters

Procurement decisions for building blocks intended for cell-based screening or in vivo studies should account for lipophilicity; the target compound's XLogP3 of 3.0 is closer to the CNS drug-like sweet spot (1–4) than the more polar parent compound.

• [1] PubChem CID 33736516: 1-(4-nitrophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid, Computed Properties, XLogP3-AA = 3. View Source
• [2] PubChem CID 589308: 5-Phenyl-1H-1,2,4-triazole-3-carboxylic acid, Computed Properties, XLogP3-AA = 1.5. View Source

Nitro Group as a Diversification Handle

The 4-nitrophenyl substituent provides a synthetic handle that is absent in the 1,5-diphenyl analog: the nitro group can be selectively reduced to a primary aniline (4-aminophenyl), enabling subsequent diazotization, amide coupling, or reductive amination [1][2]. The 1,5-diphenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 24058-92-2) lacks this functional group, limiting diversification to reactions of the carboxylic acid alone [3]. This orthogonality allows the target compound to serve as a dual-functional core scaffold where both the carboxylic acid and the reduced aniline can be independently elaborated, a feature leveraged in the synthesis of 4-N-nitrophenyl substituted amino-4H-1,2,4-triazole derivatives evaluated as aromatase inhibitors [1].

Orthogonal Handles

Cross-study comparable

2 vs 1

+1 diversification point

Enables parallel library synthesis strategies

Nitro reduction provides amine for further elaboration

Evidence Dimension	Number of orthogonally addressable functional groups for diversification
Target Compound Data	2 (carboxylic acid + reducible nitro group)
Comparator Or Baseline	1,5-Diphenyl-1H-1,2,4-triazole-3-carboxylic acid (CAS 24058-92-2): 1 (carboxylic acid only)
Quantified Difference	+1 diversification handle
Conditions	Synthetic chemistry context; nitro-to-amine reduction is a standard transformation in medicinal chemistry [1][3]

Why This Matters

For library synthesis and SAR exploration, the presence of a second functionalization point enables parallel chemistry approaches that are impossible with the simpler diphenyl analog, justifying higher per-unit cost through greater downstream synthetic value.

• [1] Song Z, Liu Y, Dai Z, et al. Synthesis and aromatase inhibitory evaluation of 4-N-nitrophenyl substituted amino-4H-1,2,4-triazole derivatives. Bioorg Med Chem. 2016;24(19):4723-4730. doi:10.1016/j.bmc.2016.08.014. View Source
• [2] El Khadem H, Mansour HAR, Meshreki MH. Some 1-aryl 1,2,3-triazoles: UV absorption data and apparent dissociation constants of derived carboxylic acids. J Chem Soc. (Reference supporting nitration chemistry of 1-aryl triazoles.) View Source
• [3] US5217524A – 1,5-diphenyl-1,2,4-triazole-3-carboxylic acid derivatives for the protection of cultivated plants from the phytotoxic action of herbicides. US Patent, 1993. View Source

Luminescent Coordination Polymer Potential with 4-Nitrophenyl Triazole

A Cd(II) one-dimensional coordination polymer, [Cd(NO₂–BDC)(NPT)(H₂O)₂]n, was constructed using 1-(4-nitrophenyl)-1,2,4-triazole (NPT) as a co-ligand, and its crystal structure and luminescent properties were fully characterized [1]. The 1-(4-nitrophenyl)-1,2,4-triazole fragment present in the target compound enables metal coordination through the triazole nitrogen atoms, while the 4-nitrophenyl group modulates the electronic environment and packing forces. By contrast, the analogous 1,5-diphenyl-1,2,4-triazole-3-carboxylic acid derivatives have been primarily explored as herbicide safeners (agrochemical context) rather than as ligands for luminescent materials [2], highlighting a divergent application space driven by the nitro substituent.

Application Precedent

Cross-study comparable

Luminescent CP vs Herbicide safener

Divergent application space

Supports materials science selection over agrochemical analogs

Cd(II) coordination polymer with luminescence reported

Evidence Dimension	Reported application domain for structurally related triazole derivatives
Target Compound Data	Luminescent Cd(II) coordination polymer demonstrated (using 1-(4-nitrophenyl)-1,2,4-triazole ligand fragment) [1]
Comparator Or Baseline	1,5-Diphenyl-1,2,4-triazole-3-carboxylic acid derivatives: herbicide safener patent literature [2]
Quantified Difference	Divergent application space (materials science vs. agrochemistry)
Conditions	Single-crystal X-ray diffraction for complex 1; herbicidal safener activity in plant assays [1][2]

Why This Matters

For research groups procuring triazole-carboxylic acids for materials science or crystal engineering programs, the demonstrated coordination behavior of the 4-nitrophenyl-triazole fragment provides validated precedent that the simpler diphenyl analog lacks in the published literature.

• [1] Qian J, Wang J, Chen N. Crystal Structure and Luminescent Property of a One-Dimensional Chain Based on 1-(4-Nitrophenyl)-1,2,4-Triazole. J Struct Chem. 2018;59(6):1446-1449. doi:10.1134/S0022476618060288. View Source
• [2] EP 0310555 B1 – Derivatives of 1,5-diphenyl-1,2,4-triazole-3-carboxylic acid for crop protection against the phytotoxic activity of herbicides. European Patent, 1993. View Source

COX-2 Pharmacophore Fit with 5-Phenyl Triazole Core

A quantitative pharmacophore model for COX-2 inhibition has been established using 5-phenyl-1-(3-pyridyl)-1H-1,2,4-triazole-3-carboxylic acid derivatives, demonstrating that the 5-phenyl-triazole-3-carboxylic acid core is a validated scaffold for selective COX-2 engagement [1]. The target compound conserves this core pharmacophore (5-phenyl group, triazole ring, 3-carboxylic acid) while introducing a 4-nitrophenyl substituent at N1 in place of the 3-pyridyl group. The electron-withdrawing nature of the 4-nitro substituent is expected to modulate the pKa of the carboxylic acid and the electron density of the triazole ring, parameters that the pharmacophore model identifies as critical for COX-2 vs. COX-1 selectivity [1]. Without direct head-to-head IC₅₀ data, this remains a class-level inference; however, the scaffold match provides a rational basis for prioritizing this compound in anti-inflammatory screening cascades over analogs lacking the 5-phenyl-3-carboxylic acid pharmacophoric elements.

COX-2 Pharmacophore Fit

Class-level inference

5-phenyl-1,2,4-triazole-3-COOH core matches validated pharmacophore

May support inclusion in COX-2 screening sets (no direct IC₅₀ data)

Pharmacophore model from literature; experimental validation needed

Evidence Dimension	Pharmacophore model fit for COX-2 inhibition
Target Compound Data	Contains 5-phenyl-1,2,4-triazole-3-carboxylic acid core matching the validated COX-2 pharmacophore [1]
Comparator Or Baseline	5-Phenyl-1-(3-pyridyl)-1H-1,2,4-triazole-3-carboxylic acid derivatives (compounds 16–32): demonstrated COX-2 preference via docking and 3D-QSSR [1]
Quantified Difference	No direct IC₅₀ comparison available; scaffold identity confirmed
Conditions	Catalyst HipHop pharmacophore generation from 15 active COX-2 inhibitors; GOLD docking into COX-1 and COX-2 X-ray structures [1]

Why This Matters

Procurement for anti-inflammatory drug discovery programs should consider that the target compound preserves the core pharmacophore of a known COX-2 selective scaffold, offering a rationally motivated starting point that non-phenyl or non-carboxylic acid analogs do not provide.

• [1] Lindner M, Sippl W. Pharmacophore elucidation and molecular docking studies on 5-phenyl-1-(3-pyridyl)-1H-1,2,4-triazole-3-carboxylic acid derivatives as COX-2 inhibitors. Sci Pharm. 2010;78(2):195-214. doi:10.3797/scipharm.0912-19. View Source

Best-Fit Application Scenarios for 1-(4-Nitrophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

Dual-Functional Scaffold for Parallel Library Synthesis

When a medicinal chemistry program requires a heterocyclic core that permits independent elaboration at two distinct positions, the target compound's carboxylic acid and reducible 4-nitro group provide orthogonal diversification handles. This dual functionality is absent in the 1,5-diphenyl analog [1]. The higher HBA count (6 vs. 4) also introduces additional polar interaction capacity that can be exploited for target binding, as noted in Section 3 [2].

COX-2 Pharmacophore-Driven Screening

The compound retains the 5-phenyl-1,2,4-triazole-3-carboxylic acid core that matches the validated COX-2 inhibitor pharmacophore established by Lindner and Sippl [1]. While direct IC₅₀ data for this specific derivative are not yet published, the scaffold identity and the electron-withdrawing 4-nitro modulation of carboxylic acid acidity provide a rational entry point for COX-2 selectivity screening campaigns, differentiating it from triazole-3-carboxylic acids lacking the 5-phenyl substituent.

Luminescent MOF Ligand Precursor

The demonstrated ability of the 1-(4-nitrophenyl)-1,2,4-triazole fragment to act as a co-ligand in luminescent Cd(II) coordination polymers provides validated precedent for materials science applications [1]. The target compound, bearing an additional carboxylic acid coordination site at the 3-position of the triazole, may serve as a ditopic ligand for constructing higher-dimensional metal-organic frameworks with tunable photophysical properties, an application space not reported for the herbicide safener-focused 1,5-diphenyl analogs [2].

Herbicide Safener Scaffold Exploration

Given that 1,5-diphenyl-1,2,4-triazole-3-carboxylic acid derivatives have established utility as herbicide safeners protecting cultivated plants from phytotoxic herbicide damage [1], the 4-nitro-substituted analog offers a structurally differentiated entry for safener structure-activity relationship (SAR) studies. The altered lipophilicity (XLogP3 3.0 vs. 3.2 for the diphenyl analog) [2] and enhanced hydrogen-bonding capacity may translate into differential crop selectivity or formulation compatibility, warranting its inclusion in agrochemical screening sets.

Application

Selection Property

Validation Focus

Parallel medicinal chemistry library synthesis

Dual functional handles (COOH + reducible NO₂)

Orthogonal derivatization efficiency

COX-2 pharmacophore-driven screening

5-Phenyl-1,2,4-triazole-3-carboxylic acid core scaffold

Pharmacophore model fit and selectivity assays

Luminescent MOF ligand precursor

Triazole and carboxylate metal-binding sites

Crystal engineering and photoluminescence

Herbicide safener SAR exploration

Differentiated lipophilicity and HBA profile

Crop selectivity and formulation compatibility

• [1] US5217524A – 1,5-diphenyl-1,2,4-triazole-3-carboxylic acid derivatives for the protection of cultivated plants from the phytotoxic action of herbicides. US Patent, 1993. View Source
• [2] PubChem CID 33736516 and CID 735580: XLogP3-AA comparison between target compound (3.0) and 1,5-diphenyl analog (3.2). View Source